![molecular formula C12H7BrN2OS B2528958 5-(3-Bromophenyl)-3H-thieno[2,3-d]pyrimidin-4-one CAS No. 2377032-82-9](/img/structure/B2528958.png)
5-(3-Bromophenyl)-3H-thieno[2,3-d]pyrimidin-4-one
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Overview
Description
The compound 5-(3-Bromophenyl)-3H-thieno[2,3-d]pyrimidin-4-one is a heterocyclic chemical that belongs to the class of thienopyrimidinones. These compounds are of interest due to their potential applications in pharmaceuticals and as intermediates in organic synthesis. The presence of the bromophenyl group suggests potential for further functionalization through cross-coupling reactions.
Synthesis Analysis
The synthesis of related thienopyrimidinones involves multi-step reactions that typically start from commercially available precursors. For instance, the synthesis of 5,6-dihydrothieno[3',2':4,5]thieno[2,3-d]pyrimidin-4(3H)-ones was achieved through aza-Wittig reaction followed by reaction with various amines, phenols, or alcohols in the presence of a catalytic amount of sodium ethoxide or solid potassium carbonate, yielding products in 71–87% yields . Similarly, the synthesis of 4-[5-(2-Bromophenyl)-1,3,4-thiadiazol-2-ylthio]-2-(trifluoromethyl)thieno[2,3-d]pyrimidine involved cyclization, chlorination, and nucleophilic substitution reactions, indicating that such multi-step synthetic routes are common for thienopyrimidinones .
Molecular Structure Analysis
The molecular structure of thienopyrimidinones is characterized by the presence of a thieno[2,3-d]pyrimidin-4-one core, which can be further substituted with various functional groups. X-ray diffraction analysis of related compounds reveals that these molecules can assume a planar conformation, which is important for their interaction with biological targets and for their reactivity in chemical reactions .
Chemical Reactions Analysis
Thienopyrimidinones can undergo various chemical reactions, including nucleophilic substitution, which is facilitated by the presence of halogen atoms such as bromine that can be displaced by nucleophiles. The bromophenyl group in particular is a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura coupling, which can be used to introduce various aryl or heteroaryl substituents .
Physical and Chemical Properties Analysis
The physical and chemical properties of thienopyrimidinones are influenced by their molecular structure. The planar conformation of the core structure suggests potential for strong intermolecular interactions, such as π-π stacking, which can affect their solid-state properties and solubility. The presence of halogen atoms and other substituents can also influence their boiling and melting points, as well as their reactivity in chemical transformations .
Scientific Research Applications
Synthesis and Derivative Formation
- A study by Liu and He (2008) described the synthesis of novel thieno[3′,2′:5,6] pyrido[4,3-d]pyrimidinone derivatives through an aza-Wittig reaction, highlighting the potential for creating diverse compounds for further biological evaluation (Liu & He, 2008).
- Research by Tolba et al. (2018) focused on synthesizing new thieno[2,3-d]pyrimidine derivatives, investigating their antimicrobial and anti-inflammatory properties, suggesting the therapeutic potential of these compounds (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).
Biological Activities
- A study on coumarin derivatives including thieno[2,3-d]pyrimidine structures by Al-Haiza et al. (2003) evaluated their antimicrobial activities, indicating the relevance of such compounds in medicinal chemistry (Al-Haiza, Mostafa, & El-kady, 2003).
- Bergstrom et al. (1984) investigated antiviral activities of C-5 substituted tubercidin analogues, including thieno[2,3-d]pyrimidine nucleosides, showing significant activity against RNA viruses, highlighting the antiviral potential of these compounds (Bergstrom, Brattesani, Ogawa, Reddy, Schweickert, Balzarini, & De Clercq, 1984).
Chemical Properties and Reactions
- Hou et al. (2016) discussed the synthesis of 5-(4-bromophenyl)-4,6-dichloropyrimidine, an important intermediate in the synthesis of pyrimidines, providing insights into the chemical properties and potential applications of such compounds in synthesizing more complex molecules (Hou, Chen, Wang, Sun, Zheng, & Xu, 2016).
Mechanism of Action
Future Directions
Pyrimidine derivatives have shown potential in various fields, particularly in medicinal chemistry due to their wide range of biological activities . Future research could focus on exploring new synthesis methods, studying their mechanism of action in more detail, and evaluating their potential as therapeutic agents.
properties
IUPAC Name |
5-(3-bromophenyl)-3H-thieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7BrN2OS/c13-8-3-1-2-7(4-8)9-5-17-12-10(9)11(16)14-6-15-12/h1-6H,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZIGIGFELKOZOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=CSC3=C2C(=O)NC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7BrN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2377032-82-9 |
Source
|
Record name | 5-(3-bromophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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